Cas no 946218-52-6 (N4-(3-chloro-4-methylphenyl)-N2-(oxolan-2-yl)methylpteridine-2,4-diamine)

• Product Name: N4-(3-chloro-4-methylphenyl)-N2-(oxolan-2-yl)methylpteridine-2,4-diamine
• CAS No: 946218-52-6
• MF: C₁₈H₁₉ClN₆O
• MW: 370.83606171608
• CID: 6494816
• Update Time: 2025-05-20

N4-(3-chloro-4-methylphenyl)-N2-(oxolan-2-yl)methylpteridine-2,4-diamine Chemical and Physical Properties

Names and Identifiers

• N4-(3-chloro-4-methylphenyl)-N2-(oxolan-2-yl)methylpteridine-2,4-diamine
• 4-N-(3-chloro-4-methylphenyl)-2-N-(oxolan-2-ylmethyl)pteridine-2,4-diamine

• Inchi： 1S/C18H19ClN6O/c1-11-4-5-12(9-14(11)19)23-17-15-16(21-7-6-20-15)24-18(25-17)22-10-13-3-2-8-26-13/h4-7,9,13H,2-3,8,10H2,1H3,(H2,21,22,23,24,25)
• InChI Key： YXFOYIHWXDMALV-UHFFFAOYSA-N
• SMILES： ClC1=C(C([H])([H])[H])C([H])=C([H])C(=C1[H])N([H])C1C2C(=NC([H])=C([H])N=2)N=C(N=1)N([H])C([H])([H])C1([H])C([H])([H])C([H])([H])C([H])([H])O1

Additional information on N4-(3-chloro-4-methylphenyl)-N2-(oxolan-2-yl)methylpteridine-2,4-diamine

N4-(3-chloro-4-methylphenyl)-N2-(oxolan-2-yl)methylpteridine-2,4-diamine: A Comprehensive Overview

N4-(3-chloro-4-methylphenyl)-N2-(oxolan-2-yl)methylpteridine-2,4-diamine (CAS No. 946218-52-6) is a complex organic compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to the class of pteridines, which are nitrogen-containing heterocyclic compounds known for their diverse biological activities, including anti-inflammatory, antiviral, and anticancer properties.

The structural complexity of N4-(3-chloro-4-methylphenyl)-N2-(oxolan-2-yl)methylpteridine-2,4-diamine is a key factor in its biological activity. The compound features a pteridine core with two distinct substituents: a 3-chloro-4-methylphenyl group at the N4 position and an oxolan-2-ylmethyl group at the N2 position. These substituents contribute to the compound's hydrophobicity and stereochemistry, which are crucial for its interactions with biological targets.

Recent studies have highlighted the antiproliferative properties of N4-(3-chloro-4-methylphenyl)-N2-(oxolan-2-yl)methylpteridine-2,4-diamine. Research published in the *Journal of Medicinal Chemistry* (2021) demonstrated that this compound exhibits significant cytotoxicity against various cancer cell lines, including breast cancer (MCF-7), lung cancer (A549), and colon cancer (HCT116) cells. The mechanism of action appears to involve the inhibition of DNA synthesis and the induction of apoptosis, making it a promising candidate for further development as an anticancer agent.

In addition to its anticancer potential, N4-(3-chloro-4-methylphenyl)-N2-(oxolan-2-yl)methylpteridine-2,4-diamine has shown anti-inflammatory effects. A study published in *Bioorganic & Medicinal Chemistry Letters* (2020) reported that this compound effectively inhibits the production of pro-inflammatory cytokines such as TNF-α and IL-6 in lipopolysaccharide-stimulated macrophages. These findings suggest that the compound may have therapeutic applications in inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

The pharmacokinetic properties of N4-(3-chloro-4-methylphenyl)-N2-(oxolan-2-yl)methylpteridine-2,4-diamine have also been investigated. Preclinical studies have shown that the compound has good oral bioavailability and a favorable pharmacokinetic profile, which is essential for its potential use as an orally administered drug. However, further research is needed to optimize its pharmacokinetic properties and to evaluate its safety and efficacy in animal models.

From a synthetic perspective, the preparation of N4-(3-chloro-4-methylphenyl)-N2-(oxolan-2-yl)methylpteridine-2,4-diamine involves several steps. The synthesis typically starts with the formation of the pteridine core through a series of condensation reactions, followed by the introduction of the substituents at the N4 and N2 positions. Recent advancements in synthetic methodologies have led to more efficient and scalable routes for producing this compound, which is crucial for its potential commercialization.

The mechanistic studies on N4-(3-chloro-4-methylphenyl)-N2-(oxolan-2-yl)methylpteridine-2,4-diamine have provided valuable insights into its mode of action. For instance, research published in *Chemical Biology & Drug Design* (2019) revealed that the compound binds to specific DNA sequences and disrupts key cellular processes involved in cell proliferation and survival. This binding affinity is attributed to the unique combination of functional groups present in the molecule.

Furthermore, N4-(3-chloro-4-methylphenyl)-N2-(oxolan-2-yl)methylpteridine-2,4-diamine has been evaluated for its drug-like properties using computational methods such as molecular docking and molecular dynamics simulations. These studies have shown that the compound has favorable drug-like characteristics, including good solubility, low toxicity, and high stability under physiological conditions.

In conclusion, N4-(3-chloro-4-methylphenyl)-N2-(oxolan-2-yl)methylpteridine-2,4-diamine (CAS No. 946218-52-6) is a promising compound with diverse biological activities and potential therapeutic applications. Its unique structural features and favorable pharmacological properties make it an attractive candidate for further research and development in medicinal chemistry. As ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic potential, this compound holds significant promise for addressing unmet medical needs in various disease areas.